Cas no 2094856-54-7 (N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide)

• Product Name: N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide
• CAS No: 2094856-54-7
• MF: C₁₂H₇Cl₂N₃OS
• MW: 312.174478769302
• CID: 6414831
• PubChem ID: 122157738
• Update Time: 2025-05-21

N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide
• N-[cyano-(3,4-dichlorophenyl)methyl]-1,3-thiazole-4-carboxamide
• Z1167913097
• 2094856-54-7
• EN300-26687254
• AKOS033126371
• N-[cyano(3,4-dichlorophenyl)methyl]-1,3-thiazole-4-carboxamide

• Inchi： 1S/C12H7Cl2N3OS/c13-8-2-1-7(3-9(8)14)10(4-15)17-12(18)11-5-19-6-16-11/h1-3,5-6,10H,(H,17,18)
• InChI Key： KLNZNFSXSMAGNZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#N)NC(C1=CSC=N1)=O)Cl

Computed Properties

• Exact Mass: 310.9686884g/mol
• Monoisotopic Mass: 310.9686884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94Ų

Additional information on N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide

Recent Advances in the Study of N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide (CAS: 2094856-54-7)

The compound N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide (CAS: 2094856-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique thiazole-carboxamide scaffold and cyano-substituted phenyl group, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cyanation, to improve the yield and purity of the compound. These efforts have led to the development of derivatives with improved solubility and bioavailability, which are critical for further preclinical evaluation.

In vitro and in vivo studies have demonstrated that N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, the compound has shown promising results in inhibiting the activity of protein kinases implicated in cancer cell proliferation. Mechanistic studies using X-ray crystallography and molecular docking have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the cyano and thiazole moieties in its activity.

Further investigations into the pharmacokinetic and toxicological profiles of N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide have revealed favorable properties, such as moderate plasma stability and low cytotoxicity in normal cell lines. These findings suggest that the compound has a suitable safety profile for potential therapeutic use. However, additional studies are needed to assess its long-term effects and potential off-target interactions.

The therapeutic potential of N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide extends beyond oncology. Recent reports indicate its efficacy in modulating immune responses, making it a candidate for the treatment of autoimmune diseases. Animal models of rheumatoid arthritis and multiple sclerosis have shown reduced disease severity upon treatment with the compound, further supporting its immunomodulatory effects.

In conclusion, N-cyano(3,4-dichlorophenyl)methyl-1,3-thiazole-4-carboxamide (CAS: 2094856-54-7) represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, make it a valuable candidate for further research. Future studies should focus on optimizing its structure-activity relationships and exploring its potential in combination therapies. The ongoing research on this compound underscores its significance in the field of chemical biology and drug discovery.